Cas no 403615-96-3 (4,4,5,5,5-pentafluoro-2-methylpentanoic acid)

4,4,5,5,5-Pentafluoro-2-methylpentanoic acid is a fluorinated carboxylic acid characterized by its unique pentafluoroalkyl substitution pattern. This compound is of significant interest in synthetic and medicinal chemistry due to the electron-withdrawing properties of the fluorine atoms, which enhance its reactivity and stability. The presence of both a methyl group and a pentafluoroethyl moiety offers versatility in applications such as building blocks for pharmaceuticals, agrochemicals, and advanced materials. Its high lipophilicity and metabolic stability make it particularly valuable in drug design, where fluorine incorporation is often leveraged to improve bioavailability and binding affinity. The compound is typically handled under controlled conditions due to its reactive carboxyl group.

4,4,5,5,5-pentafluoro-2-methylpentanoic acid structure

403615-96-3 structure

Product Name:4,4,5,5,5-pentafluoro-2-methylpentanoic acid

CAS No:403615-96-3

MF:C₆H₇F₅O₂

MW:206.110599756241

CID:2826140

PubChem ID:71362217

Update Time:2025-06-09

4,4,5,5,5-pentafluoro-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

- 4,4,5,5,5-pentafluoro-2-methylpentanoic acid
- DTXSID30785853
- EN300-1951455
- 403615-96-3
- SCHEMBL1766737
- DTXCID20736596
- Inchi： 1S/C6H7F5O2/c1-3(4(12)13)2-5(7,8)6(9,10)11/h3H,2H2,1H3,(H,12,13)
- InChI Key： UDQCSCVIYSABCC-UHFFFAOYSA-N
- SMILES： FC(C(F)(F)F)(CC(C(=O)O)C)F

Computed Properties

Exact Mass: 206.03662027Da
Monoisotopic Mass: 206.03662027Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 37.3Å²

4,4,5,5,5-pentafluoro-2-methylpentanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1951455-0.05g	4,4,5,5,5-pentafluoro-2-methylpentanoic acid	403615-96-3	0.05g	$647.0	2023-09-17
Enamine	EN300-1951455-0.1g	4,4,5,5,5-pentafluoro-2-methylpentanoic acid	403615-96-3	0.1g	$678.0	2023-09-17
Enamine	EN300-1951455-0.25g	4,4,5,5,5-pentafluoro-2-methylpentanoic acid	403615-96-3	0.25g	$708.0	2023-09-17
Enamine	EN300-1951455-0.5g	4,4,5,5,5-pentafluoro-2-methylpentanoic acid	403615-96-3	0.5g	$739.0	2023-09-17
Enamine	EN300-1951455-1.0g	4,4,5,5,5-pentafluoro-2-methylpentanoic acid	403615-96-3	1g	$1057.0	2023-05-31
Enamine	EN300-1951455-2.5g	4,4,5,5,5-pentafluoro-2-methylpentanoic acid	403615-96-3	2.5g	$1509.0	2023-09-17
Enamine	EN300-1951455-5.0g	4,4,5,5,5-pentafluoro-2-methylpentanoic acid	403615-96-3	5g	$3065.0	2023-05-31
Enamine	EN300-1951455-10.0g	4,4,5,5,5-pentafluoro-2-methylpentanoic acid	403615-96-3	10g	$4545.0	2023-05-31
Enamine	EN300-1951455-1g	4,4,5,5,5-pentafluoro-2-methylpentanoic acid	403615-96-3	1g	$770.0	2023-09-17
Enamine	EN300-1951455-5g	4,4,5,5,5-pentafluoro-2-methylpentanoic acid	403615-96-3	5g	$2235.0	2023-09-17